4-(3-Bromo-4-fluorobenzyl)piperazin-2-one
Description
“4-(3-Bromo-4-fluorobenzyl)piperazin-2-one” is an organic compound with the molecular formula C11H12BrFN2O and a molecular weight of 287.13 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H12BrFN2O/c12-9-2-1-8(10(13)5-9)6-15-4-3-14-11(16)7-15/h1-2,5H,3-4,6-7H2,(H,14,16) . This indicates the presence of a bromine and a fluorine atom on the benzyl group, and a piperazin-2-one group attached to the benzyl group .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and solubility were not found in the sources I accessed.Scientific Research Applications
Antidepressant Synthesis
4-(3-Bromo-4-fluorobenzyl)piperazin-2-one: has been identified as a potential precursor in the synthesis of antidepressant molecules. The compound’s structure allows for metal-catalyzed reactions that are pivotal in creating key structural motifs found in antidepressants . This includes tricyclic antidepressants (TCAs) and selective serotonin reuptake inhibitors (SSRIs), which are crucial for treating depression.
Tyrosinase Inhibition
The compound plays a significant role in the development of tyrosinase inhibitors. These inhibitors are essential in treating hyperpigmentation disorders and could be used as therapeutic strategies for skin-whitening and melanoma treatment . The 4-fluorobenzylpiperazine moiety, in particular, is a key pharmacophoric feature for the inhibition of tyrosinase.
Antimicrobial Agents
Research suggests that derivatives of 4-(3-Bromo-4-fluorobenzyl)piperazin-2-one could be effective as antimicrobial agents. This application is particularly relevant in the search for new antibiotics and treatments for bacterial infections .
Luminescent Material Development
The compound is used in the synthesis of novel piperazine substituted naphthalimide compounds. These compounds have been analyzed for their luminescent properties, which are valuable in photo-induced electron transfer (PET) processes. This application is significant in the development of new materials for electronic and photonic devices.
Melanogenesis Regulation
In the field of dermatology, the regulation of melanogenesis is crucial. Compounds derived from 4-(3-Bromo-4-fluorobenzyl)piperazin-2-one could be used to control the production of melanin in the skin, which has implications for treating conditions like albinism and vitiligo .
Neurodegenerative Disease Research
The compound’s derivatives may also have applications in neurodegenerative disease research. By influencing the pathways involved in the production of neuromelanin, these derivatives could potentially be used as adjuvants in Parkinson’s disease therapies .
properties
IUPAC Name |
4-[(3-bromo-4-fluorophenyl)methyl]piperazin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrFN2O/c12-9-5-8(1-2-10(9)13)6-15-4-3-14-11(16)7-15/h1-2,5H,3-4,6-7H2,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSJHPNXKSVETFV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(=O)N1)CC2=CC(=C(C=C2)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(3-Bromo-4-fluorophenyl)methyl]piperazin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide](/img/structure/B2855430.png)
![(benzo[3,4-d]1,3-dioxolan-5-ylamino)-N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)formamide](/img/structure/B2855431.png)
![N-(3,4-difluorophenyl)-2-(2,4-dioxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide](/img/structure/B2855433.png)
![N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B2855438.png)
![(E)-N-[2-(2-fluorophenyl)ethyl]-2-phenylethenesulfonamide](/img/structure/B2855448.png)
![N-(3-fluoro-4-methylphenyl)-2-((4-(4-fluorophenyl)-7,8-dimethyl-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide](/img/structure/B2855450.png)
![[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate](/img/structure/B2855451.png)